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Compound of Interest

Compound Name: Mesosulfuron-methyl

Cat. No.: B1676312 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the environmental fate and

mobility of the herbicide Mesosulfuron-methyl. The information is curated to meet the needs

of researchers, scientists, and professionals involved in drug development and environmental

risk assessment. This guide summarizes key quantitative data, details experimental protocols,

and visualizes critical pathways and workflows.

Executive Summary
Mesosulfuron-methyl is a sulfonylurea herbicide used for post-emergence control of grass

and broadleaf weeds. Its environmental fate is governed by a combination of biotic and abiotic

degradation processes, as well as its mobility in soil and water. The persistence and movement

of Mesosulfuron-methyl in the environment are influenced by factors such as soil type, pH,

temperature, and microbial activity. This guide provides a detailed examination of these

processes to facilitate a thorough understanding of the compound's environmental behavior.

Degradation and Dissipation
The degradation of Mesosulfuron-methyl in the environment occurs through several key

pathways, including hydrolysis, photolysis, and microbial metabolism. The rate of degradation

is often expressed as a half-life (DT50), which is the time required for 50% of the initial

concentration to dissipate.
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Abiotic Degradation
Hydrolysis: The breakdown of Mesosulfuron-methyl in the presence of water is highly

dependent on pH. It is more rapid under acidic conditions.

Photolysis: The degradation of Mesosulfuron-methyl by light, particularly in aqueous

environments and on soil surfaces, contributes to its overall dissipation, though to a lesser

extent than hydrolysis and microbial degradation under most conditions.

Biotic Degradation
Microbial metabolism is a significant pathway for the degradation of Mesosulfuron-methyl in
soil under both aerobic and anaerobic conditions. The rate of microbial degradation is

influenced by soil organic matter content, moisture, and temperature.

Field Dissipation
Field dissipation studies provide a holistic view of the decline of a pesticide under real-world

conditions, integrating all relevant degradation and transport processes.

Table 1: Summary of Mesosulfuron-methyl Degradation and Dissipation Data
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Parameter Matrix Conditions Value Reference(s)

Hydrolysis Half-

life (DT50)
Water pH 4, 25°C 3.5 days [1][2]

Water pH 7, 25°C 253 days [1][2]

Water pH 9, 25°C >253 days [1]

Aqueous

Photolysis Half-

life (DT50)

Water Experimental 30 - 62 days [1]

Soil Photolysis

Half-life (DT50)
Soil Surface >300 days [1]

Aerobic Soil

Metabolism Half-

life (DT50)

Soil Laboratory, 20°C
43.5 days

(typical)
[3]

Soil
Laboratory, Non-

sterile
8.71 - 47.08 days [4]

Field Dissipation

Half-life (DT50)
Soil

Europe (6

locations)
4 - 100 days [5]

Mobility in Soil
The mobility of Mesosulfuron-methyl in soil is primarily governed by its adsorption and

desorption characteristics. These processes determine its potential to leach into groundwater

or move with surface runoff. The key parameters used to quantify soil mobility are the soil-

water distribution coefficient (Kd) and the organic carbon-normalized adsorption coefficient

(Koc).

Table 2: Soil Adsorption and Desorption Data for Mesosulfuron-methyl
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Parameter Soil Type(s) Value Reference(s)

Freundlich Adsorption

Coefficient (KFads)
Acidic Loam

9.954 ± 0.056 µg1-n

g-1mLn
[6]

Alkaline Loamy Sand
1.811 ± 0.012 µg1-n

g-1mLn
[6]

Organic Carbon-

Normalized

Adsorption Coefficient

(Koc)

Estimated 11 [2]

Degradation Pathway
The degradation of Mesosulfuron-methyl proceeds through the cleavage of the sulfonylurea

bridge, leading to the formation of several metabolites. The primary degradation products

include an amino pyrimidine derivative and various phenyl degradates.

Mesosulfuron-methyl Cleavage of Sulfonylurea Bridge

Hydrolysis &
Microbial Action

Amino Pyrimidine Derivative

Phenyl Degradates

Bisulfonamide

Saccharide Derivative

Free Acid
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Degradation pathway of Mesosulfuron-methyl.

Experimental Protocols
The following sections detail the methodologies for key experiments cited in the environmental

fate assessment of Mesosulfuron-methyl, based on internationally recognized guidelines.
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Hydrolysis Study (based on OECD Guideline 111)
Objective: To determine the rate of abiotic hydrolysis of Mesosulfuron-methyl in aqueous

solutions at different pH values.

Methodology:

Preparation of Buffer Solutions: Sterile aqueous buffer solutions are prepared at pH 4, 7, and

9.

Application of Test Substance: A known concentration of Mesosulfuron-methyl is added to

the buffer solutions. The concentration should not exceed its water solubility.

Incubation: The solutions are maintained at a constant temperature (e.g., 25°C) in the dark

to prevent photodegradation.

Sampling and Analysis: Aliquots are taken at various time intervals and analyzed for the

concentration of the parent compound and potential degradation products using a suitable

analytical method, such as High-Performance Liquid Chromatography (HPLC).

Data Analysis: The rate of hydrolysis is determined by plotting the concentration of

Mesosulfuron-methyl against time. The half-life (DT50) is calculated from the first-order

rate constant.

Aerobic and Anaerobic Soil Metabolism Study (based on
OECD Guideline 307)
Objective: To determine the rate and pathway of microbial degradation of Mesosulfuron-
methyl in soil under aerobic and anaerobic conditions.

Methodology:

Soil Selection and Preparation: Representative agricultural soils are collected, sieved, and

characterized for properties such as texture, organic carbon content, and pH.

Application of Test Substance: Radiolabeled (e.g., ¹⁴C) Mesosulfuron-methyl is applied to

the soil samples at a rate equivalent to the recommended field application rate.
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Incubation:

Aerobic: Soil samples are incubated in the dark at a constant temperature and moisture

content, with a continuous supply of air. Volatile organic compounds and ¹⁴CO₂ are

trapped.

Anaerobic: After an initial aerobic phase to establish microbial activity, the soil is flooded

and purged with an inert gas (e.g., nitrogen) to create anaerobic conditions.

Sampling and Extraction: Soil samples are collected at various time intervals and extracted

with appropriate solvents.

Analysis: The extracts are analyzed by methods such as HPLC and Liquid Scintillation

Counting (LSC) to quantify the parent compound and its metabolites. Soil-bound residues

are also determined.

Data Analysis: Degradation rates (DT50) and the formation and decline of metabolites are

calculated.
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Workflow for a soil metabolism study.

Adsorption/Desorption Study (based on OECD Guideline
106)
Objective: To determine the adsorption and desorption characteristics of Mesosulfuron-methyl
in different soil types.
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Methodology:

Soil Selection: A range of soils with varying organic carbon content, clay content, and pH are

selected.

Adsorption Phase:

Soil samples are equilibrated with a solution of calcium chloride (e.g., 0.01 M).

A known concentration of Mesosulfuron-methyl in the same calcium chloride solution is

added to the soil slurries.

The slurries are shaken for a predetermined equilibrium time at a constant temperature.

The soil and aqueous phases are separated by centrifugation.

The concentration of Mesosulfuron-methyl in the aqueous phase is determined. The

amount adsorbed to the soil is calculated by the difference from the initial concentration.

Desorption Phase:

The supernatant from the adsorption phase is replaced with a fresh pesticide-free calcium

chloride solution.

The slurries are shaken again to reach a new equilibrium.

The concentration of Mesosulfuron-methyl in the aqueous phase is measured to

determine the amount desorbed.

Data Analysis: Adsorption and desorption isotherms (e.g., Freundlich or Langmuir) are

plotted. The distribution coefficient (Kd) and the organic carbon-normalized adsorption

coefficient (Koc) are calculated.

Conclusion
The environmental fate and mobility of Mesosulfuron-methyl are characterized by pH-

dependent hydrolysis, moderate persistence in soil, and mobility that is influenced by soil

properties. Under acidic conditions, chemical hydrolysis is a key degradation pathway. In
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neutral to alkaline soils, microbial degradation becomes more prominent. The compound

exhibits a potential for mobility in soils with low organic matter and high pH. This technical

guide provides the foundational data and methodologies for a comprehensive environmental

risk assessment of Mesosulfuron-methyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1676312?utm_src=pdf-body
https://www.benchchem.com/product/b1676312?utm_src=pdf-custom-synthesis
https://wsdot.wa.gov/sites/default/files/2021-10/Herbicides-factsheet-Metsulfuron.pdf
https://www.researchgate.net/publication/281581819_Adsorption_and_Desorption_Characteristic_of_Metsulfuron-Methyl_in_Pakistani_Soils
https://pubchem.ncbi.nlm.nih.gov/compound/Mesosulfuron-methyl
https://pubchem.ncbi.nlm.nih.gov/compound/Mesosulfuron-methyl
https://pubmed.ncbi.nlm.nih.gov/10552834/
https://pubmed.ncbi.nlm.nih.gov/10552834/
https://www.oecd.org/en/publications/test-no-316-phototransformation-of-chemicals-in-water-direct-photolysis_9789264067585-en.html
https://www.mdpi.com/2218-273X/10/7/1067
https://www.benchchem.com/product/b1676312#environmental-fate-and-mobility-of-mesosulfuron-methyl
https://www.benchchem.com/product/b1676312#environmental-fate-and-mobility-of-mesosulfuron-methyl
https://www.benchchem.com/product/b1676312#environmental-fate-and-mobility-of-mesosulfuron-methyl
https://www.benchchem.com/product/b1676312#environmental-fate-and-mobility-of-mesosulfuron-methyl
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b1676312?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

